Cas no 1807098-34-5 (2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide)
2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide
-
- Inchi: 1S/C6H4F2IN3O4S/c7-6(8)4-5(12(13)14)2(9)1-3(11-4)17(10,15)16/h1,6H,(H2,10,15,16)
- InChI Key: MZCHJOYRJNBCBO-UHFFFAOYSA-N
- SMILES: IC1=CC(=NC(C(F)F)=C1[N+](=O)[O-])S(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 395
- XLogP3: 0.9
- Topological Polar Surface Area: 127
2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029021148-250mg |
2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide |
1807098-34-5 | 95% | 250mg |
$1,019.20 | 2022-03-31 | |
| Alichem | A029021148-500mg |
2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide |
1807098-34-5 | 95% | 500mg |
$1,735.55 | 2022-03-31 | |
| Alichem | A029021148-1g |
2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide |
1807098-34-5 | 95% | 1g |
$2,750.25 | 2022-03-31 |
2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide
Comprehensive Guide to 2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide (CAS No. 1807098-34-5): Properties, Applications, and Market Insights
2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide (CAS No. 1807098-34-5) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This nitropyridine sulfonamide derivative features a unique combination of functional groups, including a difluoromethyl moiety, an iodo substituent, and a nitro group, making it a valuable intermediate for drug discovery and material science applications.
The molecular structure of 2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide contributes to its distinctive chemical properties. The presence of the sulfonamide group enhances its solubility in polar solvents, while the difluoromethyl group improves metabolic stability—a critical factor in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other bioactive molecules targeting various disease pathways.
Recent studies highlight the growing importance of fluorinated pyridine derivatives in drug development, with 2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide being no exception. Its iodo substituent makes it particularly useful for cross-coupling reactions, a popular topic in organic chemistry forums and research publications. This property aligns with current trends in click chemistry and bioconjugation techniques, which are frequently searched topics in scientific databases.
From a synthetic chemistry perspective, 2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide offers multiple reactive sites for modification. The nitro group can be reduced to an amine, while the iodo group participates in various metal-catalyzed reactions. These characteristics make it a versatile intermediate for creating structure-activity relationship (SAR) libraries—a hot topic in modern drug discovery programs.
The compound's potential extends beyond pharmaceuticals. In material science, nitropyridine sulfonamides are being investigated for their electronic properties. The difluoromethyl group in particular contributes to interesting dipole moments that could be valuable in organic electronic materials, a field experiencing rapid growth due to demand for flexible electronics and OLED technologies.
Market analysis shows increasing demand for specialized halogenated pyridine derivatives, with 2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide being part of this trend. Pharmaceutical companies are particularly interested in such compounds for developing next-generation therapeutics, especially in oncology and CNS disorders. This aligns with frequent searches for "novel drug scaffolds" and "fluorinated pharmaceutical intermediates" in scientific literature.
From a regulatory standpoint, 2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide requires proper handling as with all research chemicals, though it doesn't fall under controlled substance categories. Researchers should consult Safety Data Sheets (SDS) and follow standard laboratory protocols when working with this compound—a reminder that appears in most searches for chemical handling procedures.
The synthesis of 2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide typically involves multi-step procedures starting from commercially available pyridine precursors. Recent publications have focused on optimizing these synthetic routes to improve yields and reduce environmental impact—addressing the growing interest in green chemistry approaches that dominate current chemical research discussions.
Analytical characterization of 2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide typically involves NMR spectroscopy (particularly 19F NMR due to the difluoromethyl group), mass spectrometry, and HPLC purity analysis. These techniques are standard for verifying the identity and quality of such specialized intermediates—information frequently sought by quality control professionals and analytical chemists.
Looking forward, the applications of 2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide are expected to expand as researchers discover new reactions and biological activities associated with its unique structure. The compound represents an excellent example of how strategically functionalized heterocycles continue to drive innovation across multiple scientific disciplines—a concept that resonates with current research priorities in both academia and industry.
1807098-34-5 (2-(Difluoromethyl)-4-iodo-3-nitropyridine-6-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)